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4-methylbenzenesulfonate;1,1,2,3-tetramethylbenzo[e]indol-3-ium 4-methylbenzenesulfonate;1,1,2,3-tetramethylbenzo[e]indol-3-ium
Brand Name: Vulcanchem
CAS No.: 141914-99-0
VCID: VC21128087
InChI: InChI=1S/C16H18N.C7H8O3S/c1-11-16(2,3)15-13-8-6-5-7-12(13)9-10-14(15)17(11)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-10H,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)C
Molecular Formula: C23H25NO3S
Molecular Weight: 395.5 g/mol

4-methylbenzenesulfonate;1,1,2,3-tetramethylbenzo[e]indol-3-ium

CAS No.: 141914-99-0

Cat. No.: VC21128087

Molecular Formula: C23H25NO3S

Molecular Weight: 395.5 g/mol

* For research use only. Not for human or veterinary use.

4-methylbenzenesulfonate;1,1,2,3-tetramethylbenzo[e]indol-3-ium - 141914-99-0

Specification

CAS No. 141914-99-0
Molecular Formula C23H25NO3S
Molecular Weight 395.5 g/mol
IUPAC Name 4-methylbenzenesulfonate;1,1,2,3-tetramethylbenzo[e]indol-3-ium
Standard InChI InChI=1S/C16H18N.C7H8O3S/c1-11-16(2,3)15-13-8-6-5-7-12(13)9-10-14(15)17(11)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-10H,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
Standard InChI Key COFNAIZOYLYLGQ-UHFFFAOYSA-M
SMILES CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)C
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)C

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